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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B129881

This guide provides a comprehensive comparison of the specific migration of terephthalic acid
(TPA) from polyethylene terephthalate (PET) into various food simulants. It is designed for
researchers, scientists, and drug development professionals, offering a compilation of
experimental data, detailed methodologies for migration testing, and a visual representation of
the experimental workflow.

Data Presentation: Quantitative Migration of
Terephthalic Acid

The following table summarizes the quantitative data on the specific migration of terephthalic
acid from PET into different food simulants under various experimental conditions. These
results are compiled from multiple studies and reflect the low migration potential of TPA from
PET materials. It is important to note that migration levels can be influenced by the specific
grade of PET, the manufacturing process, and the precise experimental conditions.
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Experimental

Specific Migration

Food Simulant Conditions of Terephthalic Reference
Acid (TPA)

Distilled Water Not specified <0.01 mg/kg [1]

3% Acetic Acid Not specified <0.01 mg/kg [1]

15% Ethanol Not specified <0.01 mg/kg [1]

50% Ethanol Not specified 0.02 mg/kg [1]

Olive Oil Not specified 0.03 mg/kg [1]

Canola Oill 10 days at 49°C 37.20 £ 0.11 pg/kg [2]
Sunflower Oil 10 days at 49°C Lower than Canola Oil  [2]

Blended Oil

(Sunflower, Soybean,

Cottonseed)

10 days at 49°C

Lower than Canola Oil

[2]

Experimental Protocols

The following sections detail the methodologies for conducting a specific migration test for
terephthalic acid from PET, in line with established regulations such as (EU) No. 10/2011.[3]

[4]

Sample Preparation and Selection of Food Simulants

o PET Sample Preparation: PET samples, typically in the form of bottles or film, are cut into

specimens of a defined surface area. The cutting should be done in a way that avoids

contamination. The thickness of the samples is also recorded.

o Selection of Food Simulants: The choice of food simulant depends on the type of food

product the PET packaging is intended for. Commonly used simulants for TPA migration

testing include:

o Simulant A: 10% ethanol (v/v) for aqueous foods with a pH > 4.5.

o Simulant B: 3% acetic acid (w/v) for acidic foods with a pH < 4.5.[5]
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o Simulant D1: 50% ethanol (v/v) for alcoholic foods and oil-in-water emulsions.
o Simulant D2: Vegetable oil (e.g., olive oil) for fatty foods.[6]

o Deionized or distilled water can also be used for neutral aqueous foods.

Migration Test Conditions

o Exposure: The PET samples are fully immersed in the selected food simulant in a sealed,
inert container (e.g., glass). The surface area to volume ratio is typically maintained at 6 dm?2
of PET per 1 L of simulant.

e Time and Temperature: The contact time and temperature are chosen to represent the
intended use and shelf-life of the food product. Accelerated test conditions are often
employed to simulate long-term storage. Common conditions include:

o 10 days at 40°C
o 10 days at 49°C (specifically for edible 0ils)[7]

o 10 days at 60°CJ[3]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) or UV
detector is a common and reliable method for the quantitative analysis of terephthalic acid in

food simulants.[7]

e Instrumentation: A standard HPLC system equipped with a C18 column and a UV or DAD
detector is used.

» Mobile Phase: A typical mobile phase for the separation of TPA is a gradient mixture of an
agueous buffer (e.g., phosphate buffer) and an organic solvent like acetonitrile or methanol.
The pH of the mobile phase is adjusted to ensure the proper ionization state of terephthalic
acid for good chromatographic separation.
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» Wavelength for Detection: Terephthalic acid shows strong UV absorbance at specific
wavelengths, which are used for its detection and quantification.

o Sample Preparation for Analysis:
o After the migration period, the PET samples are removed from the simulant.
o The food simulant is then concentrated, often by evaporation under a stream of nitrogen.

o For oily food simulants, a liquid-liquid extraction or solid-phase extraction (SPE) step may
be necessary to isolate the TPA from the fatty matrix.

o The concentrated sample is reconstituted in a suitable solvent (often the mobile phase)
and filtered through a 0.45 um filter before injection into the HPLC system.

e Quantification: The concentration of TPA in the sample is determined by comparing the peak
area of the analyte in the sample chromatogram to a calibration curve prepared from
standard solutions of known TPA concentrations.

Mandatory Visualization

The following diagram illustrates the general workflow for the specific migration testing of
terephthalic acid from PET into food simulants.
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Specific Migration Testing Workflow for TPA from PET.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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